Calcium terephthalate

Specification

• CAS No.: 16130-76-0
• Molecular Formula: C8H4CaO4
• Molecular Weight: 204.19 g/mol
• IUPAC Name: calcium;terephthalate
• Standard InChI: InChI=1S/C8H6O4.Ca/c9-7(10)5-1-2-6(4-3-5)8(11)12;/h1-4H,(H,9,10)(H,11,12);/q;+2/p-2
• Standard InChI Key: AAEHPKIXIIACPQ-UHFFFAOYSA-L
• SMILES: C1=CC(=CC=C1C(=O)[O-])C(=O)[O-].[Ca+2]
• Canonical SMILES: C1=CC(=CC=C1C(=O)[O-])C(=O)[O-].[Ca+2]

Introduction

Calcium terephthalate, with the chemical formula C₈H₄CaO₄, is a compound derived from terephthalic acid, a key component in the production of polyethylene terephthalate (PET). It has gained attention due to its potential applications in materials science and sustainable recycling processes. This article provides an in-depth review of calcium terephthalate, focusing on its synthesis, properties, and applications.

Synthesis of Calcium Terephthalate

Calcium terephthalate can be synthesized through various methods, including chemical and enzymatic processes. One notable approach involves the upcycling of PET waste using reactive processing and enzymatic depolymerization. This method not only reduces waste but also produces high-purity calcium terephthalate, which can be further processed into valuable materials.

• Chemical Synthesis: In a chemical synthesis approach, calcium hydroxide and water are used to convert PET waste into calcium terephthalate. This process involves a one-pot reaction that yields a spindle-like calcium trihydrate form of calcium terephthalate, which can be calcined to produce anhydrous calcium terephthalate with high thermal stability.

• Enzymatic Synthesis: Enzymatic methods enhance the depolymerization of PET by incorporating calcium ions, which improve the thermal stability and activity of the biocatalyst. This process results in the formation of hydrated calcium terephthalate, which can be easily purified and used as a raw material for applications such as battery electrodes.

Applications of Calcium Terephthalate

Calcium terephthalate has several potential applications:

• Battery Materials: It can be used as a precursor for battery electrodes, offering promising performance in lithium and sodium-ion batteries.

• Sustainable Recycling: The synthesis of calcium terephthalate from PET waste contributes to a circular economy by upcycling plastic waste into valuable materials.

Characterization Techniques

The characterization of calcium terephthalate involves several techniques to assess its purity and properties:

Technique	Description
FTIR	Fourier-transform infrared spectroscopy is used to analyze the molecular structure and bonding modes.
NMR	Nuclear magnetic resonance spectroscopy helps in understanding the molecular environment and structure.
XRD	X-ray diffraction is employed to determine the crystallinity and structural arrangement of the compound.
TGA	Thermal gravimetric analysis assesses the thermal stability and decomposition patterns.
UV-Vis	Ultraviolet-visible spectroscopy is used for quantification and selectivity analysis.